Cas no 76-80-2 (Tephrosin)

Tephrosin is a natural carotenoid with strong antitumor activity Conclusion: tephrosin can induce the degradation of EGFR and erbB2 by inducing receptor internalization

Tephrosin structure

Product Name:Tephrosin

CAS No:76-80-2

Molecular Formula:C₂₃H₂₂O₇

Molecular Weight:410.41658

MDL:MFCD00238693

CID:837173

PubChem ID:114909

Tephrosin Properties

Names and Identifiers

- 3H-Bis[1]benzopyrano[3,4-b:6',5'-e]pyran-7- (7aH)-one,13,13a-dihydro-7a-hydroxy-9,10- dimethoxy-3,3-dimethyl-,(7aR,13aR)-
- 3H-Bis[1]benzopyrano[3,4-b:6',5'-e]pyran-7- (7aH)-one,13,13a-dihydro-7a-hydroxy-9,10- dimethox...
- Tephrosin
- Deguelinol I
- Hydroxydeguelin
- [ "" ]
- (7aR,13aR)-13,13a-dihydro-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-3H-bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one
- "Tephrosin
- ConMedNP.1743
- CHEBI:9442
- 9C081V83CC
- CCRIS 7115
- HY-N1166
- 3H-Bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one, 13,13a-dihydro-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR-cis)-
- DTXSID20878627
- SCHEMBL766277
- CS-0016457
- 76-80-2
- (1R,14R)-14-hydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo[12.8.0.03,12.04,9.015,20]docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one
- (7aR,13aR)-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-chromeno[3,4-b]pyrano[2,3-h]chromen-7(7aH)-one
- Deguelinol I;Hydroxydeguelin
- Q7701343
- 3H-Bis(1)benzopyrano(3,4-b:6',5'-e)pyran-7(7aH)-one, 13,13a-dihydro-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-, (7aR,13aR)-
- TEPHROSIN [MI]
- MS-27072
- Tephrosin, >=95% (LC/MS-ELSD)
- (-)-TEPHROSIN
- UNII-9C081V83CC
- (7aR,13aR)-7a-Hydroxy-9,10-dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-pyrano[2,3-c:6,5-f']dichromen-7(7aH)-one
- AKOS040740204
- CHEMBL241806
- MEGxp0_001258
- BDBM50505206
- LMPK12060047
- DTXCID701016671
- (7aR,13aR)-7a-hydroxy-9,10-dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-chromeno(3,4-b)pyrano(2,3-h)chromen-7(7aH)-one
- (1R,14R)-14-hydroxy-17,18-dimethoxy-7,7-dimethyl-2,8,21-trioxapentacyclo(12.8.0.03,12.04,9.015,20)docosa-3(12),4(9),5,10,15,17,19-heptaen-13-one
- DA-58407
- G12541
- +Expand
- MDL： MFCD00238693
- InChIKey： AQBZCCQCDWNNJQ-UHFFFAOYSA-N
- Inchi： InChI=1S/C23H22O7/c1-22(2)8-7-12-15(30-22)6-5-13-20(12)29-19-11-28-16-10-18(27-4)17(26-3)9-14(16)23(19,25)21(13)24/h5-10,19,25H,11H2,1-4H3
- SMILES： CC1(C=CC2=C(O1)C=CC3=C2OC4COC5=CC(=C(C=C5C4(C3=O)O)OC)OC)C

Computed Properties

Exact Mass: 410.13700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 2
Monoisotopic Mass: 410.13655304g/mol
Heavy Atom Count: 30
Complexity: 720
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 83.4Å²

Experimental Properties

LogP: 3.11190
PSA: 83.45000
Refractive Index: 1.5300 (estimate)
Boiling Point: 450.42°C (rough estimate)
Melting Point: 198° (218-220°)
Color/Form: Yellow powder
Density: 1.2284 (rough estimate)

Tephrosin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G6PL-1mg	(-)-TEPHROSIN	76-80-2	≥98%	1mg	$401.00	2024-04-21
A2B Chem LLC	AH54393-1mg	(-)-TEPHROSIN	76-80-2	≥98%	1mg	$296.00	2024-04-19
Ambeed	A807920-5mg	(7aR,13aR)-7a-Hydroxy-9,10-dimethoxy-3,3-dimethyl-13,13a-dihydro-3H-pyrano[2,3-c:6,5-f']dichromen-7(7aH)-one	76-80-2	98%	5mg	$477.0	2024-05-30
ChemScence	CS-0016457-1mg	Tephrosin	76-80-2	≥97.0%	1mg	$380.0	2022-04-26
eNovation Chemicals LLC	Y1265766-1mg	(-)-TEPHROSIN	76-80-2	97%	1mg	$800	2023-05-17
MedChemExpress	HY-N1166-1mg	Tephrosin	76-80-2	≥97.0%	1mg	￥3800	2024-04-17
TRC	T102900-1mg	Tephrosin	76-80-2		1mg	$190.00	2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	T65390-5mg	Tephrosin	76-80-2	,HPLC≥98%	5mg	¥3200.0	2023-09-06
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajci67396-1mg	Tephrosin (synthetic)	76-80-2	98%	1mg	￥3646.00	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	SMB00172-1MG	Tephrosin	76-80-2		1mg	¥3869.72	2023-09-14

Tephrosin Suppliers

HE PENG （ SHANG HAI ） Biotechnology Co., Ltd.

Audited Supplier

(CAS:76-80-2)

MR./MRS.:ZHANG SHUO

Phone:13122891558

Email:hepeng20160718@foxmail.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:76-80-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Tephrosin Related Literature

1. Isoflavonoids of the Leguminosae

Nigel C. Veitch Nat. Prod. Rep. 2007 24 417
2. 173. The active principles of leguminous fish-poison plants. Part I. The properties of l-α-toxicarol isolated from Derris malaccensis(Kinta type)

Stanley H. Harper J. Chem. Soc. 1939 812
3. Stereocontrolled semi-syntheses of deguelin and tephrosin

David A. Russell,Julien J. Freudenreich,Joe J. Ciardiello,Hannah F. Sore,David R. Spring Org. Biomol. Chem. 2017 15 1593
4. 137. The methylation and ease of ring-fission of rotenone and related substances

R. S. Cahn,R. F. Phipers,J. J. Boam J. Chem. Soc. 1938 734
5. 57. Experiments on the synthesis of rotenone and its derivatives. Part XII. The 2 : 2-dimethyl-a—?3-chromen residue of toxicarol

Walter Bridge,Reginald G. Heyes,Alexander Robertson J. Chem. Soc. 1937 279
6. 151. Experiments on the synthesis of rotenone and its derivatives. Part V. The constitution of apotoxicarol

Reginald G. Heyes,Alexander Robertson J. Chem. Soc. 1935 681
7. 106. The action of alkali on rotenone and related substances

R. S. Cahn,R. F. Phipers,J. J. Boam J. Chem. Soc. 1938 513
8. 111. Sumatrol. Part I

Alexander Robertson,George L. Rusby J. Chem. Soc. 1937 497
9. 221. The active principles of leguminous fish-poison plants. Part V. Derris malaccensis and Tephrosia toxicaria

Stanley H. Harper J. Chem. Soc. 1940 1178
10. 318. Experiments on the synthesis of rotenone and its derivatives. Part XIV. The structure of toxicarol

Stephen W. George,Alexander Robertson J. Chem. Soc. 1937 1535

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Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

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